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Compound of Interest

Compound Name: p-Dimethylaminobenzaldehyde

Cat. No.: B131446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The indole test is a crucial biochemical assay in microbiology for the identification and

differentiation of bacterial species.[1][2] It assesses the ability of bacteria to produce indole

from the deamination of the amino acid tryptophan.[1][3] This process is catalyzed by the

enzyme tryptophanase.[3] The accumulation of indole in the culture medium is detected by the

addition of Kovac's reagent, resulting in a characteristic color change. This test is a key

component of the IMViC (Indole, Methyl Red, Voges-Proskauer, and Citrate) series of tests,

widely used for the differentiation of members of the Enterobacteriaceae family.[3]

Principle of the Test
Certain bacteria possess the enzyme tryptophanase, which catalyzes the hydrolysis of

tryptophan, an essential amino acid found in most protein sources. The enzymatic degradation

of tryptophan results in the production of indole, pyruvic acid, and ammonia.[3]

Kovac's reagent, which contains p-dimethylaminobenzaldehyde (DMAB) dissolved in isoamyl

alcohol and concentrated hydrochloric acid, is used to detect the presence of indole.[3] In an

acidic environment, DMAB reacts with indole to form a red-violet quinoidal compound known as

rosindole dye.[1] Isoamyl alcohol, being non-miscible with the aqueous culture medium,

concentrates the rosindole dye, forming a distinct cherry-red layer at the surface of the
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medium, which indicates a positive result.[1] The absence of this red layer signifies a negative

result.

Biochemical Pathway of Indole Production
The conversion of tryptophan to indole is a single-step enzymatic reaction catalyzed by

tryptophanase.
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Indole Test Workflow

1. Inoculate Tryptophan Broth
with Bacterial Colony

2. Incubate at 37°C
for 24-48 hours

3. Add 5 drops of
Kovac's Reagent

4. Observe for
Color Change

Positive Result
(Cherry-Red Ring)

Indole Present

Negative Result
(Yellow Ring)

Indole Absent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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